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Compound of Interest

Compound Name: MB-28767

Cat. No.: B1676239 Get Quote

Important Notice Regarding MB-28767

Our comprehensive review of scientific literature and available data has revealed a critical

clarification regarding the molecular target of MB-28767. Contrary to the initial query, MB-
28767 is not a PRMT5 inhibitor. Instead, it is consistently identified as a potent and selective

EP3 receptor agonist.[1][2]

Therefore, we are unable to provide a technical support center detailing experimental controls,

troubleshooting, and FAQs for MB-28767 in the context of PRMT5 inhibition, as this would be

scientifically inaccurate.

We recommend researchers verify the identity and mechanism of action of their compounds

from the supplier and through independent validation.

For your reference, below is a summary of the accurate information for MB-28767.

MB-28767: An EP3 Receptor Agonist
MB-28767 is a synthetic organic compound that acts as an agonist for the prostaglandin E2

(PGE2) receptor subtype 3 (EP3).[1][2] The EP3 receptor is a G-protein coupled receptor

involved in various physiological processes.
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Property Value

Molecular Formula C₂₂H₃₀O₅[3]

Molecular Weight 374.47 g/mol [3]

Hydrogen Bond Acceptors 4[2]

Hydrogen Bond Donors 2[2]

Rotatable Bonds 12[2]

Topological Polar Surface Area 83.83 Å²[2]

This data is provided for informational purposes and may vary slightly based on the source.

General Guidance for Researchers
Given this information, we advise researchers intending to study PRMT5 inhibition to source a

well-characterized and validated PRMT5 inhibitor. Several such inhibitors are commercially

available and have been described in the scientific literature.

For researchers studying EP3 receptor agonism, standard experimental practices for G-protein

coupled receptor ligands should be followed. This would include:

Receptor binding assays to determine affinity and selectivity.

Second messenger assays (e.g., cAMP measurement) to assess functional activity.

Cell-based phenotypic assays relevant to the biological context of interest.

In vivo studies in appropriate animal models to evaluate efficacy and pharmacokinetics.

We apologize for any inconvenience this may cause and hope this clarification is helpful for

your research endeavors. We strongly encourage all researchers to perform due diligence on

the compounds they are using to ensure the validity and reproducibility of their experimental

results.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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